Cas no 1736-87-4 (1-fluoro-2,3-dimethyl-4-nitro-benzene)

1-Fluoro-2,3-dimethyl-4-nitro-benzene is a fluorinated aromatic compound featuring a nitro group and two methyl substituents on the benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both electron-withdrawing (fluoro and nitro) and electron-donating (methyl) groups allows for selective reactivity in substitution and coupling reactions. The compound’s stability and well-defined regiochemistry facilitate controlled functionalization, enhancing its utility in fine chemical manufacturing. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.

1-fluoro-2,3-dimethyl-4-nitro-benzene structure

1736-87-4 structure

Product Name:1-fluoro-2,3-dimethyl-4-nitro-benzene

CAS No:1736-87-4

MF:C₈H₈FNO₂

MW:169.153025627136

MDL:MFCD05663712

CID:41910

PubChem ID:354335208

Update Time:2025-06-08

1-fluoro-2,3-dimethyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

- 2,3-Dimethyl-4-fluoronitrobenzene
- 3-Fluoro-6-nitro-o-xylene
- 3-Fluoro-1,2-dimethyl-6-nitrobenzene
- 1-fluoro-2,3-dimethyl-4-nitrobenzene
- 4-fluoro-2,3-dimethyl nitrobenzene
- 3-FLUORO-6-NITRO-1,2-DIMETHYLBENZENE
- Benzene,1-fluoro-2,3-diMethyl-4-nitro-
- 3-FLUORO-6-NITRO-O-XYLENE3-FLUORO-6-NITRO-O-XYLENE
- 3-Fluoro-6-nitro-o-xylene, 2,3-Dimethyl-1-fluoro-4-nitrobenzene
- Benzene, 1-fluoro-2,3-dimethyl-4-nitro-
- KSC534O2T
- GLDMIZKOJPVEIV-UHFFFAOYSA-N
- BCP22402
- SBB065201
- FCH920246
- PC7827
- VZ26
- 3-Fluoro-1,2-diMethyl-6-nitrobenzene, 98%
- 1-fluoro-2,3-dimethyl-4-nitro-benzene
- 2,3-dimethyl-4-fluoro-1-nitro-benzene
- SY018601
- A20872
- J-512541
- D5187
- AC-28665
- 2,3-Dimethyl-4-fluoronitrobenzene;4-fluoro-2,3-dimethyl nitrobenzene
- DTXSID20641030
- FT-0633807
- CS-W003230
- SCHEMBL1424697
- DS-14517
- AKOS005145844
- MFCD05663712
- 1736-87-4
- DB-011199
- MDL： MFCD05663712
- Inchi： 1S/C8H8FNO2/c1-5-6(2)8(10(11)12)4-3-7(5)9/h3-4H,1-2H3
- InChI Key： GLDMIZKOJPVEIV-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C(C)=C1C)[N+](=O)[O-]

Computed Properties

Exact Mass: 169.05400
Monoisotopic Mass: 169.05390666g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8
XLogP3: 2.6

Experimental Properties

Melting Point: 38.0 to 42.0 deg-C
Boiling Point: 110°C/14mmHg(lit.)
Flash Point: >110°(230°F)
PSA: 45.82000
LogP: 2.87390

1-fluoro-2,3-dimethyl-4-nitro-benzene Security Information

Symbol:
Prompt：warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material Identification：
HazardClass：6.1

1-fluoro-2,3-dimethyl-4-nitro-benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	013854-250mg	3-Fluoro-6-nitro-o-xylene	1736-87-4	97%	250mg	￡10.00	2022-02-28
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F132180-25g	1-fluoro-2,3-dimethyl-4-nitro-benzene	1736-87-4	98%	25g	¥1543.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F132180-50mg	1-fluoro-2,3-dimethyl-4-nitro-benzene	1736-87-4	98%	50mg	¥29.90	2023-09-02
Ambeed	A110781-100mg	2,3-Dimethyl-4-fluoronitrobenzene	1736-87-4	98%	100mg	$5.0	2024-04-22
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